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Compound of Interest

Compound Name:
Methyl 2-Methyltetrahydrofuran-2-

carboxylate

Cat. No.: B580038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-Methyltetrahydrofuran-2-carboxylate (CAS No. 1218915-91-3) is a heterocyclic

ester of significant interest in synthetic organic chemistry. Its structure, featuring a chiral center

at the C2 position of the tetrahydrofuran ring, makes it a valuable building block for the

synthesis of more complex molecules, particularly in the pharmaceutical industry. This technical

guide provides a comprehensive overview of the known chemical properties of Methyl 2-
Methyltetrahydrofuran-2-carboxylate, including its physical characteristics, reactivity, and

role as a key intermediate in the synthesis of the diuretic drug Mefruside.

Chemical and Physical Properties
While comprehensive experimental data for Methyl 2-Methyltetrahydrofuran-2-carboxylate
is not widely available in public literature, its basic properties have been identified. Commercial

suppliers describe the compound as a white powder or liquid, with a purity typically ranging

from 95% to over 98%.[1]

Structure and Nomenclature
IUPAC Name: Methyl 2-methyltetrahydrofuran-2-carboxylate
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Synonyms: Tetrahydro-2-methyl-2-furancarboxylic Acid Methyl Ester, Methyl 2-

Methyltetrahydro-2-Furancarboxylate[2]

CAS Number: 1218915-91-3[2]

Molecular Formula: C₇H₁₂O₃[2]

Molecular Weight: 144.17 g/mol [2]

Tabulated Physical Data
A definitive set of experimentally determined physical properties for Methyl 2-
Methyltetrahydrofuran-2-carboxylate is not readily available. The data presented below is

based on information from chemical suppliers and should be considered as indicative.

Property Value Source(s)

Appearance White powder or liquid [1]

Purity ≥95% - 98% [1]

Molecular Formula C₇H₁₂O₃ [2]

Molecular Weight 144.17 g/mol [2]

For comparison, the physical properties of the closely related, non-methylated compound,

Methyl tetrahydrofuran-2-carboxylate (CAS No. 37443-42-8), are provided below. It is important

to note that these values are not for the title compound and should be used with caution as a

rough estimation.

Property (for Methyl
tetrahydrofuran-2-
carboxylate)

Value Source(s)

Density 1.11 g/cm³ [2]

Boiling Point 180 °C at 680 mmHg [2]

Refractive Index n20/D 1.44 [2]
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Synthesis and Reactivity
Methyl 2-Methyltetrahydrofuran-2-carboxylate is primarily recognized as a key intermediate

in the synthesis of Mefruside, a diuretic medication.[3] While specific, detailed experimental

protocols for the industrial synthesis of this intermediate are proprietary, the general synthetic

approach can be inferred from established organic chemistry principles.

Logical Synthesis Workflow
The synthesis of Methyl 2-Methyltetrahydrofuran-2-carboxylate likely involves the

esterification of 2-Methyltetrahydrofuran-2-carboxylic acid with methanol. This reaction is

typically acid-catalyzed. The precursor, 2-Methyltetrahydrofuran-2-carboxylic acid, can be

synthesized through various routes, potentially starting from furan-based platform chemicals

derived from renewable resources.
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Logical Synthesis Workflow for Methyl 2-Methyltetrahydrofuran-2-carboxylate
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Caption: A plausible synthetic pathway to Methyl 2-Methyltetrahydrofuran-2-carboxylate.
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Role in Drug Development: Intermediate for
Mefruside
The primary documented application of Methyl 2-Methyltetrahydrofuran-2-carboxylate is its

role as a crucial intermediate in the manufacturing of Mefruside.[3] Mefruside is a diuretic used

for the treatment of edema and hypertension. The synthesis of such active pharmaceutical

ingredients (APIs) often involves multi-step processes where the purity and characterization of

each intermediate are critical for the quality and efficacy of the final drug product.

Role as an Intermediate in Mefruside Synthesis

Methyl 2-Methyltetrahydrofuran-2-carboxylate
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Caption: The role of the title compound in the synthesis of Mefruside.

Spectroscopic Data
A comprehensive set of publicly available spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass

Spectrometry) for Methyl 2-Methyltetrahydrofuran-2-carboxylate is currently unavailable.

The acquisition and analysis of such data are crucial for the unambiguous identification and

quality control of this compound in research and manufacturing settings.
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Safety and Handling
Safety data sheets from commercial suppliers indicate that Methyl 2-Methyltetrahydrofuran-
2-carboxylate should be handled with care. Appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn. Work should be conducted in

a well-ventilated area or under a fume hood. For detailed safety information, please refer to the

Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion
Methyl 2-Methyltetrahydrofuran-2-carboxylate is a key heterocyclic compound with a

significant, albeit specialized, role in the pharmaceutical industry. While a complete, publicly

available dataset of its chemical and physical properties is yet to be established, its identity,

molecular structure, and function as an intermediate for the diuretic Mefruside are well-

documented. Further research into the detailed characterization and exploration of other

potential synthetic applications of this molecule would be a valuable contribution to the field of

medicinal and organic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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